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Compound of Interest

Compound Name: Homovanillic acid-d3-1

Cat. No.: B12370910

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Homovanillic acid-d3-1, a deuterated form of a dopamine metabolite. Adherence to these
procedures is critical for ensuring personnel safety and environmental compliance within a
laboratory setting. While Homovanillic acid and its deuterated forms may be classified
differently by various suppliers, it is best practice to handle them as hazardous materials to
maintain the highest safety standards.[1]

Immediate Safety Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE). All handling of Homovanillic acid-d3-1, including
preparation for disposal, must be conducted in a well-ventilated area, preferably within a
chemical fume hood.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.

e Hand Protection: Wear protective gloves.
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o Skin and Body Protection: A lab coat is required. Wear appropriate protective gloves and
clothing to prevent skin exposure.[2]

Chemical and Physical Properties

Understanding the properties of Homovanillic acid is crucial for safe handling and disposal. The
data presented below is for the non-deuterated form, Homovanillic acid, and should be
considered representative for its deuterated analogs.

Property Value

Physical State Solid[2]

Appearance Light brown[2]

Molecular Formula CoH1004

Molecular Weight 182.2 g/mol [3]

Melting Point 141 - 145 °C/ 285.8 - 293 °F[2]
Solubility Water soluble[2]

Note: Data is for the non-deuterated Homovanillic acid (CAS No. 306-08-1). Always refer to the
specific Safety Data Sheet (SDS) for Homovanillic acid-d3-1 for the most accurate
information.

Step-by-Step Disposal Procedure

The recommended primary method for the disposal of Homovanillic acid-d3-1 is through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal company.

Segregation and Containerization

e Do Not Mix: Do not mix Homovanillic acid-d3-1 waste with other chemical waste streams
unless explicitly permitted by your institution's EHS department.[4]

o Select Appropriate Container: Place the waste in a chemically compatible, leak-proof
container with a secure lid.
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e Solid Waste: For solid Homovanillic acid-d3-1, sweep up the material and place it into a
suitable container for disposal.[2] Avoid generating dust.

e Liquid Waste: For solutions of Homovanillic acid-d3-1, pour the waste into a designated,
compatible liquid waste container.

Labeling

» Clear Identification: The waste container must be clearly labeled with the full chemical name,
"Homovanillic acid-d3-1".

o Hazard Information: The label should also include any relevant hazard warnings (e.g.,
“Irritant™).

o Contact Information: Include the name of the principal investigator or lab manager and the
date of accumulation.

Storage

o Designated Area: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) that is at or near the point of generation.[4]

e Secure Storage: Ensure the storage area is secure and away from incompatible materials.
Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Waste Pickup and Disposal

e Schedule Pickup: Contact your institution's EHS department or a certified hazardous waste
disposal service to schedule a pickup for the waste container.[4]

o Documentation: Complete any required waste disposal forms or manifests as per your
institution's and local regulations.

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b12370910#homovanillic-acid-d3-1-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://datasheets.scbt.com/sc-204002.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://cdn.caymanchem.com/cdn/msds/27307m.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Homovanillic_Acid_d5_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b12370910#homovanillic-acid-d3-1-proper-disposal-procedures
https://www.benchchem.com/product/b12370910#homovanillic-acid-d3-1-proper-disposal-procedures
https://www.benchchem.com/product/b12370910#homovanillic-acid-d3-1-proper-disposal-procedures
https://www.benchchem.com/product/b12370910#homovanillic-acid-d3-1-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12370910?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

